Cas no 2763776-56-1 (4-Piperidinamine, N-methyl-1-(3-pyridazinyl)-, hydrochloride (1:2))

• Product Name: 4-Piperidinamine, N-methyl-1-(3-pyridazinyl)-, hydrochloride (1:2)
• CAS No: 2763776-56-1
• MF: C₁₀H₁₇ClN₄
• MW: 228.721780538559
• CID: 5946541
• PubChem ID: 165994658
• Update Time: 2025-05-25

4-Piperidinamine, N-methyl-1-(3-pyridazinyl)-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinamine, N-methyl-1-(3-pyridazinyl)-, hydrochloride (1:2)
• 2763776-56-1
• N-methyl-1-(pyridazin-3-yl)piperidin-4-amine dihydrochloride
• EN300-37351119

• Inchi： 1S/C10H16N4.ClH/c1-11-9-4-7-14(8-5-9)10-3-2-6-12-13-10;/h2-3,6,9,11H,4-5,7-8H2,1H3;1H
• InChI Key： OUYBGRYVOPNIDH-UHFFFAOYSA-N
• SMILES： N(C1CCN(C2N=NC=CC=2)CC1)C.Cl

Computed Properties

• Exact Mass: 264.0908520g/mol
• Monoisotopic Mass: 264.0908520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41Ų

Additional information on 4-Piperidinamine, N-methyl-1-(3-pyridazinyl)-, hydrochloride (1:2)

4-Piperidinamine, N-methyl-1-(3-pyridazinyl)-, hydrochloride (1:2)

The compound 4-Piperidinamine, N-methyl-1-(3-pyridazinyl)-, hydrochloride (1:2), with the CAS number 2763776-56-1, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structural features, which include a piperidine ring substituted with a methylamino group and a pyridazine moiety. The hydrochloride salt form (1:2) indicates the presence of two hydrochloride counterions per molecule of the base compound.

Recent advancements in chemical synthesis have enabled the efficient production of 4-Piperidinamine, N-methyl-1-(3-pyridazinyl)-, hydrochloride (1:2). Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. For instance, studies have demonstrated the utility of microwave-assisted synthesis in accelerating the formation of this compound while maintaining its structural integrity. This approach not only enhances the scalability of production but also aligns with green chemistry principles by reducing reaction times and minimizing waste.

The pharmacological properties of 4-Piperidinamine, N-methyl-1-(3-pyridazinyl)-, hydrochloride (1:2) have been extensively investigated in recent years. Preclinical studies have revealed its potential as a modulator of key cellular pathways involved in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Specifically, this compound has shown promise as an inhibitor of certain enzymes that contribute to the progression of these conditions. Its ability to cross the blood-brain barrier makes it a compelling candidate for further exploration in neurotherapeutic applications.

In addition to its pharmacological significance, 4-Piperidinamine, N-methyl-1-(3-pyridazinyl)-, hydrochloride (1:2) has also found applications in materials science. Recent research has highlighted its potential as a building block for constructing advanced materials with tailored electronic properties. By incorporating this compound into polymer frameworks, scientists have developed materials with enhanced conductivity and stability, which could find use in electronic devices and energy storage systems.

The structural versatility of 4-Piperidinamine, N-methyl-1-(3-pyridazinyl)-, hydrochloride (1:2) has also made it a valuable tool in chemical biology studies. Researchers have employed this compound as a probe to investigate protein-ligand interactions and enzyme kinetics. Its ability to bind selectively to specific targets has provided valuable insights into molecular recognition processes and has informed the design of more potent bioactive molecules.

From a synthetic perspective, the preparation of 4-Piperidinamine, N-methyl-1-(3-pyridazinyl)-, hydrochloride (1:2) involves a series of well-defined steps that ensure high purity and consistency. The process typically begins with the synthesis of intermediate compounds that are subsequently subjected to coupling reactions under controlled conditions. The use of modern analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry ensures that the final product meets stringent quality standards.

In conclusion, 4-Piperidinamine, N-methyl-1-(3-pyridazinyl)-, hydrochloride (1:2) stands as a testament to the ingenuity and precision in modern chemical synthesis. Its diverse applications across pharmacology, materials science, and chemical biology underscore its importance as a versatile chemical entity. As research continues to uncover new facets of its properties and potential uses, this compound is poised to play an increasingly significant role in advancing scientific discovery and technological innovation.